Cas no 114781-19-0 (Octanoic acid,2-amino-2-ethyl-, (2S)-)

• Product Name: Octanoic acid,2-amino-2-ethyl-, (2S)-
• CAS No: 114781-19-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 130460
• PubChem ID: 13956167
• Update Time: 2025-04-19

Octanoic acid,2-amino-2-ethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-amino-2-ethyl-, (2S)-
• (S)-2-AMINO-2-ETHYLOCTANOIC ACID
• (S)‐2‐AMINO‐2‐ETHYLOCTANOIC ACID
• (S)_2-Amino-2-ethyloctanoic acid
• MFCD05663542
• DTXSID50553278
• 114781-19-0
• (2S)-2-AMINO-2-ETHYLOCTANOIC ACID
• (S)-2-amino-2-ethyl octanoic acid
• AKOS006294689
• Octanoic acid, 2-amino-2-ethyl-, (2S)-

• Inchi： 1S/C10H21NO2/c1-3-5-6-7-8-10(11,4-2)9(12)13/h3-8,11H2,1-2H3,(H,12,13)/t10-/m0/s1
• InChI Key： NKBJUCYPZSRVDF-JTQLQIEISA-N
• SMILES： OC([C@](CC)(CCCCCC)N)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32